Cas no 62550-81-6 (3-Azaspiro[5.5]undecane-2,4-dione, 3-(4-bromophenyl)-)
62550-81-6 structure
Product Name:3-Azaspiro[5.5]undecane-2,4-dione, 3-(4-bromophenyl)-
CAS No:62550-81-6
MF:C16H18BrNO2
MW:336.223623752594
CID:440650
PubChem ID:12344499
Update Time:2025-04-19
3-Azaspiro[5.5]undecane-2,4-dione, 3-(4-bromophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Azaspiro[5.5]undecane-2,4-dione, 3-(4-bromophenyl)-
- 3-(4-bromophenyl)-3-azaspiro[5.5]undecane-2,4-dione
- DTXSID20492605
- 62550-81-6
- AKOS009096181
-
- Inchi: 1S/C16H18BrNO2/c17-12-4-6-13(7-5-12)18-14(19)10-16(11-15(18)20)8-2-1-3-9-16/h4-7H,1-3,8-11H2
- InChI Key: JOQZUGOLYAGHHA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N1C(CC2(CC1=O)CCCCC2)=O
Computed Properties
- Exact Mass: 335.05214
- Monoisotopic Mass: 335.05209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
3-Azaspiro[5.5]undecane-2,4-dione, 3-(4-bromophenyl)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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